![molecular formula DyBr3 B081107 Dysprosium bromide CAS No. 14456-48-5](/img/structure/B81107.png)
Dysprosium bromide
Overview
Description
Dysprosium bromide is an inorganic compound of bromine and dysprosium, with the chemical formula of DyBr3 . It is a white-gray hygroscopic solid that is soluble in water . It has a trigonal crystal structure of the bismuth (III) iodide type with space group R3 .
Synthesis Analysis
Dysprosium (III) bromide can be obtained by reacting dysprosium with bromine . The reaction can be represented as: 2Dy + 3Br2 → 2DyBr3 . Dysprosium bromide hexahydrate can be obtained by crystallization from its solution . This solution can be heated with ammonium bromide in vacuum to obtain the anhydrous form . Dysprosium (III) oxide and aluminium bromide (in the form of Al2Br6) at a high temperature react to form DyAl3Br12, which decomposes to dysprosium (III) bromide at a lower temperature .Molecular Structure Analysis
Dysprosium (III) bromide has a trigonal crystal structure of the bismuth (III) iodide type with space group R3 .Chemical Reactions Analysis
Dysprosium (III) bromide can be obtained by reacting dysprosium with bromine . Dysprosium bromide hexahydrate can be obtained by crystallization from its solution , which can be heated with ammonium bromide in vacuum to obtain the anhydrous form . Dysprosium (III) oxide and aluminium bromide (in the form of Al2Br6) at a high temperature react to form DyAl3Br12, which decomposes to dysprosium (III) bromide at a lower temperature .Physical And Chemical Properties Analysis
Dysprosium bromide is a white-gray hygroscopic solid that is soluble in water . It has a trigonal crystal structure of the bismuth (III) iodide type with space group R3 . The density of Dysprosium bromide is 5.8 g·cm−3 and it has a melting point of 881 °C .Scientific Research Applications
Water Treatment and Chemical Analysis
Dysprosium Bromide is a highly water-soluble crystalline Dysprosium source . It is compatible with Bromides and lower (acidic) pH . Most metal bromide compounds, including Dysprosium Bromide, are water soluble for uses in water treatment and chemical analysis .
Crystal Growth Applications
. The high solubility of Dysprosium Bromide makes it an ideal candidate for such applications .
Biosorption of Dysprosium
Dysprosium Bromide has been used in research for the biosorption of Dysprosium (III) using raw and surface-modified bark powder of Mangifera indica . The adsorption process was investigated at different experimental parameters such as contact time, temperature, pH, adsorbent dose, and initial metal concentration .
Luminescent Single-Molecule Magnets (SMMs)
Dysprosium Bromide has been used in the creation of luminescent single-molecule magnets (SMMs) . These SMMs offer optical insight into magnetic anisotropy, magnetic switching of emission, and magnetic luminescent thermometry .
Magnetic Anisotropy Research
Dysprosium Bromide has been used in research to study magnetic anisotropy . This is due to the strong magnetic anisotropy exhibited by Dysprosium Bromide, which results in the slow relaxation of magnetization .
High-Density Memory Devices
Dysprosium Bromide has been used in the development of high-density memory devices . The strong magnetic anisotropy of Dysprosium Bromide makes it a promising candidate for such applications .
Safety and Hazards
Dysprosium bromide is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is also suspected of damaging fertility or the unborn child and may cause damage to organs (Central nervous system) through prolonged or repeated exposure .
Future Directions
Research on Dysprosium bromide and related compounds is ongoing. For instance, a study reported the synthesis and characterization of a dysprosium bis (borolide) compound, which exhibited open magnetic hysteresis up to 66 K, establishing it as a top-performing single-molecule magnet among its dysprosocenium analogues . This represents a step toward the development of alternatives to substituted dysprosocenium single-molecule magnets with increased axiality .
Mechanism of Action
Target of Action
Dysprosium bromide (DyBr3) is an inorganic compound of bromine and dysprosium . Dysprosium is a rare-earth element in the lanthanide series with a metallic silver luster
Mode of Action
The mode of action of dysprosium bromide is primarily chemical rather than biological. Dysprosium bromide can be obtained by reacting dysprosium with bromine . The compound is a white-gray hygroscopic solid that is soluble in water . It has a trigonal crystal structure of the bismuth (III) iodide type .
Biochemical Pathways
Dysprosium has been used to create a two-dimensional supersolid in a laboratory environment . Supersolids are expected to exhibit unusual properties, including superfluidity .
Result of Action
The result of dysprosium bromide’s action is largely dependent on its application. In the context of its use in high-intensity metal-halide lamps, dysprosium bromide dissociates near the hot center of the lamp, releasing dysprosium ions .
Action Environment
The action of dysprosium bromide is influenced by environmental factors such as temperature and pressure. For instance, dysprosium bromide can be obtained by reacting dysprosium with bromine . The reaction is facilitated by high temperatures . Furthermore, the compound’s solubility in water suggests that it can be influenced by the presence of solvents .
properties
IUPAC Name |
dysprosium(3+);tribromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3BrH.Dy/h3*1H;/q;;;+3/p-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBLDKMKYYYAAKD-UHFFFAOYSA-K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Br-].[Br-].[Br-].[Dy+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Br3Dy | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20932334 | |
Record name | Dysprosium tribromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20932334 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
402.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Dysprosium bromide | |
CAS RN |
14456-48-5 | |
Record name | Dysprosium bromide (DyBr3) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14456-48-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Dysprosium bromide (DyBr3) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014456485 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dysprosium tribromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20932334 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dysprosium tribromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.933 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Q & A
Q1: How can thermal analysis techniques be used to study dysprosium bromide complexes?
A1: Thermal analysis techniques like Differential Scanning Calorimetry (DSC) are valuable for studying the thermal decomposition of dysprosium bromide complexes. In the research article "Application of thermal analyse to the study of decomposition of complexe of dysprosium bromide with alanine" [], researchers used DSC to investigate the kinetics of decomposition for a dysprosium bromide complex with alanine. By analyzing the DSC curves, they determined kinetic parameters such as activation energy (E), pre-exponential factor (A), and reaction order (n) using methods like the Ozawa method, Kissinger method, and others. This information provides insights into the thermal stability and decomposition mechanisms of such complexes.
Q2: Can dysprosium bromide be used to synthesize nanomaterials?
A2: Yes, research suggests that dysprosium bromide can play a role in synthesizing nanomaterials under specific conditions. The study "Unusual dysprosium ceramic nano-fiber growth in a supercritical aqueous solution" [] highlights the formation of dysprosium ceramic nanofibers using a supercritical aqueous solution. While the abstract doesn't provide details on the exact precursor or synthesis route, it suggests the potential of dysprosium bromide as a starting material or a contributing component in nanomaterial synthesis. Further research is needed to explore and optimize the use of dysprosium bromide in controlled nanomaterial fabrication.
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